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Compound of Interest

Compound Name: Methyl(oxolan-2-ylmethyl)amine

Cat. No.: B1294518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal risk assessment or the information provided in a Safety Data Sheet (SDS). Always

consult the most current SDS for Methyl(oxolan-2-ylmethyl)amine before handling this

chemical and adhere to all institutional and regulatory safety protocols.

Introduction
Methyl(oxolan-2-ylmethyl)amine, a substituted tetrahydrofuran derivative, is a chemical

intermediate utilized in research and development, particularly within the pharmaceutical and

drug development sectors. Its structural motif is of interest in the synthesis of novel

compounds. This guide provides a comprehensive overview of the known safety, handling, and

toxicological information for Methyl(oxolan-2-ylmethyl)amine, based on available data. It is

crucial to note that detailed toxicological studies for this compound are limited, and therefore, it

should be handled with the utmost caution, treating it as a potentially hazardous substance.

Hazard Identification and Classification
Methyl(oxolan-2-ylmethyl)amine is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are associated with its irritant properties.
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The following table summarizes the GHS classification for Methyl(oxolan-2-ylmethyl)amine.

[1]

Hazard Class Category

Skin irritation 2

Serious eye irritation 2A

Specific target organ toxicity – single exposure

(Respiratory system)
3

Hazard Statements and Precautionary Measures
The hazard statements and precautionary measures are derived from the GHS classification

and provide a quick reference for the potential dangers and the necessary precautions.

Signal Word: Warning[1]

Hazard Statements (H-Statements):[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided in the table below.[1]
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Category P-Statement Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312
Call a POISON CENTER or

doctor if you feel unwell.

P321

Specific treatment (see

supplemental first aid

instructions on this label).

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.
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P362
Take off contaminated clothing

and wash before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
Detailed quantitative toxicological data for Methyl(oxolan-2-ylmethyl)amine, such as LD50

(lethal dose, 50%) or LC50 (lethal concentration, 50%) values, are not currently available in the

public domain. The toxicological information is primarily based on its irritant properties as

identified in the GHS classification.

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[1]

Symptoms of Exposure:

Skin Contact: May result in inflammation characterized by itching, scaling, reddening,

blistering, pain, or dryness.[1]

Eye Contact: May result in redness, pain, or severe eye damage.[1]

Inhalation: May cause irritation of the lungs and respiratory system.[1]

Ingestion: Ingestion may cause gastrointestinal irritation, nausea, vomiting and diarrhea.

Carcinogenicity: This substance is not classified as a carcinogen by the International Agency

for Research on Cancer (IARC) or the National Toxicology Program (NTP).[1]
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Proper handling and storage procedures are critical to minimize the risk of exposure to

Methyl(oxolan-2-ylmethyl)amine.

Safe Handling Workflow
The following diagram illustrates a recommended workflow for the safe handling of

Methyl(oxolan-2-ylmethyl)amine in a laboratory setting.
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Figure 1. A generalized workflow for the safe handling of Methyl(oxolan-2-ylmethyl)amine.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1294518?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following personal protective equipment should be worn when handling Methyl(oxolan-2-
ylmethyl)amine:[1]

Eye/Face Protection: Chemical safety goggles and/or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: Use in a well-ventilated area such as a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.

Storage Conditions
Store Methyl(oxolan-2-ylmethyl)amine in a tightly closed container in a cool, dry, and well-

ventilated area away from incompatible substances and sources of ignition.[1] The storage

area should be locked.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures
The following table outlines the recommended first aid measures in case of exposure.[1]
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid

immediately.

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Spill and Leak Response
The following diagram outlines the logical steps to take in the event of a spill.
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Figure 2. A logical flow diagram for responding to a spill of Methyl(oxolan-2-ylmethyl)amine.

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Prevent the spill from entering drains or waterways.[1] Absorb the spill with an inert material
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(e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[1]

Disposal Considerations
Dispose of Methyl(oxolan-2-ylmethyl)amine and its container in accordance with local, state,

and federal regulations.[1] Do not allow the product to enter drains or waterways.[1]

Conclusion
Methyl(oxolan-2-ylmethyl)amine is a chemical intermediate that requires careful handling due

to its irritant properties. While comprehensive toxicological data is not readily available, the

existing information from the Safety Data Sheet provides a clear framework for its safe use in a

research and development setting. Adherence to the safety protocols outlined in this guide, in

conjunction with a thorough review of the SDS and institutional safety policies, is essential for

protecting the health and safety of all personnel. Researchers should always operate under the

assumption that this compound is potentially hazardous and take all necessary precautions to

minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl(oxolan-2-ylmethyl)amine: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294518#safety-handling-and-msds-of-methyl-
oxolan-2-ylmethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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